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Compound of Interest

Compound Name: Ferric chloride hexahydrate

Cat. No.: B105607 Get Quote

Ferric Chloride Hexahydrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and structural characteristics of

ferric chloride hexahydrate (FeCl₃·6H₂O). The information is curated for professionals in

research and development, offering precise data and methodologies to support advanced

applications.

Physical Appearance
Ferric chloride hexahydrate is a solid compound that typically appears as yellowish-brown or

orange crystals, lumps, or granules.[1][2][3][4] It is known to be highly hygroscopic, meaning it

readily absorbs moisture from the air, and is highly soluble in water.[1][3][5][6] Some sources

describe its odor as being mildly of hydrogen chloride.[1][2][7]

Quantitative Physical Properties
The following table summarizes the key physical properties of ferric chloride hexahydrate for

easy reference and comparison.
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Property Value References

Molecular Weight 270.29 g/mol [1][8][9]

Melting Point 37 °C (lit.) [2][3][5][7][10]

Boiling Point 280-285 °C (lit.) [2][3][5][7][10]

Density 1.82 g/cm³ [2][3][7]

Solubility Soluble in water [2][3][5][11]

Crystal Structure
The crystal structure of ferric chloride hexahydrate has been determined to be monoclinic.

[12][13] The fundamental building block of the crystal is an octahedral complex, specifically the

trans-[FeCl₂(OH₂)₄]⁺ ion.[12][13][14][15] In this arrangement, the central ferric ion is

coordinated by two chloride ions and four water molecules. The unit cell of the crystal also

contains additional chloride ions and water molecules that are not directly bonded to the iron

center, participating in the structure through electrostatic forces and hydrogen bonding.[12][13]

The crystallographic data for ferric chloride hexahydrate is detailed in the table below.

Parameter Value References

Crystal System Monoclinic [12][13]

Space Group C2/m [12][13]

Unit Cell Dimensions a = 11.89 ± 0.02 Å [12][13]

b = 7.05 ± 0.01 Å [12][13]

c = 5.99 ± 0.01 Å [12][13]

β = 100.5 ± 0.2° [12][13]

Fe-Cl Interatomic Distance 2.30 ± 0.02 Å [12][13]

Fe-OH₂ Interatomic Distance 2.07 ± 0.02 Å [12][13]
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Experimental Protocol: Single-Crystal X-ray
Diffraction
The determination of the crystal structure of ferric chloride hexahydrate is primarily achieved

through single-crystal X-ray diffraction.[12][13]

Methodology:

Crystal Preparation: A suitable single crystal of ferric chloride hexahydrate is selected and

mounted. Due to its hygroscopic nature, the crystal must be protected from atmospheric

moisture, often by sealing it within a capillary tube.[16]

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are

diffracted by the electron clouds of the atoms in the crystal lattice, producing a diffraction

pattern of spots of varying intensity.

Data Processing: The positions and intensities of the diffracted spots are recorded. These

data are then processed to determine the unit cell dimensions and the symmetry of the

crystal (space group).

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

which involves determining the positions of the atoms within the unit cell. This initial model is

then refined to achieve the best possible fit between the calculated and observed diffraction

patterns. This refinement process yields precise information about bond lengths, bond

angles, and other structural parameters.
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Crystal Structure of Ferric Chloride Hexahydrate

Monoclinic Unit Cell

Fe³⁺

Cl⁻ Cl⁻H₂O H₂O H₂O H₂O

Cl⁻ H₂O H₂O
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Single-Crystal X-ray Diffraction Workflow

Crystal Selection & Mounting

X-ray Data Collection

Diffractometer

Data Processing

Diffraction Pattern

Structure Solution
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Initial Atomic Positions

Final Structural Model

Refined Bond Lengths & Angles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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